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Compound of Interest

Compound Name:
[2-(Benzyloxy)-4-

bromophenyl]methanol

CAS No.: 1094474-98-2

Cat. No.: B1374753

Get Quote

This guide provides a detailed, safety-first protocol for the proper disposal of [2-(Benzyloxy)-4-
bromophenyl]methanol (CAS No. 1094474-98-2). As a brominated aromatic ether and

alcohol, this compound requires specific handling and disposal considerations to ensure the

safety of laboratory personnel and maintain environmental compliance. This document is

intended to supplement, not replace, your institution's specific Environmental Health & Safety

(EHS) guidelines. Always consult your local EHS office for clarification on institutional and

regional regulations.

Hazard Assessment & Chemical Profile
Before handling any chemical for disposal, a thorough understanding of its hazards is

paramount. While a comprehensive Safety Data Sheet (SDS) for [2-(Benzyloxy)-4-
bromophenyl]methanol is not widely available, its structural components—a brominated

phenyl ring, a benzyl ether, and a primary alcohol—allow for an informed hazard assessment

based on analogous compounds.
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The primary disposal classification for this compound is as a Halogenated Organic Waste.[1][2]

[3][4] This is the single most critical factor determining its waste stream. Mixing halogenated

and non-halogenated waste streams is a common and costly error in laboratory settings, as

halogenated waste requires specialized and more expensive disposal methods, typically high-

temperature incineration, to prevent the formation of toxic byproducts.[2][4][5]

Based on data from structurally similar chemicals like (4-bromophenyl)methanol and

(benzyloxy)methanol, this compound should be handled as a potential irritant and toxicant.[6]

[7][8]

Table 1: Summary of Hazard Profile and Disposal Parameters

Parameter Assessment & Guidance Supporting Sources

Waste Classification Halogenated Organic Waste [1][2][4]

Physical Form
Solid (Assumed at room

temperature)
[9]

Anticipated Hazards

Causes serious eye irritation.

Causes skin irritation. Harmful

if swallowed or in contact with

skin. May cause respiratory

irritation.

[6][7][8]

Primary Disposal Route
Licensed hazardous waste

disposal facility (incineration).
[10][11][12]

Incompatible Materials

Strong oxidizing agents, acids,

acid anhydrides, acid

chlorides. Keep waste

segregated from these

materials.

[3][6][13]

Pre-Disposal Safety & Personal Protective
Equipment (PPE)
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A safe disposal process begins with preparation. Ensure the following before handling the

waste material:

Designated Area: Conduct all waste handling and transfers within a designated area,

preferably inside a certified chemical fume hood to minimize inhalation exposure.[2][14]

Spill Kit: Confirm that a spill kit containing an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads), a sealable bag or container for spill debris, and necessary PPE

is readily accessible.[15]

Knowledge of Procedures: Be familiar with your institution's emergency procedures,

including the location of safety showers, eyewash stations, and emergency contact numbers.

Required Personal Protective Equipment (PPE):

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles (ANSI

Z87.1 certified or equivalent).

Protects against splashes and

potential eye irritation.[7][13]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile). Inspect gloves for

integrity before use.

Prevents skin contact and

irritation.[7][16]

Body Protection
A buttoned lab coat and

closed-toe shoes.

Protects skin and personal

clothing from contamination.

[10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the safe disposal of [2-
(Benzyloxy)-4-bromophenyl]methanol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B07070%20%20SDS%20%20030917.pdf
https://www.justrite.com/news/how-to-manage-chemical-waste-disposal-in-labs/
https://www.biosynth.com/Files/MSDS/FB/16/MSDS_FB167344_2000_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC181960100&countryCode=US&language=en
https://www.biosynth.com/Files/MSDS/FB/16/MSDS_FB167344_2000_EN.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202755/Benzyl_ether.pdf
https://aksci.com/sds/S562_SDS.pdf
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#comprehensive-disposal-protocol-for-2-benzyloxy-4-bromophenyl-methanol
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#comprehensive-disposal-protocol-for-2-benzyloxy-4-bromophenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. Disposal Decision Workflow
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Caption: Disposal workflow for [2-(Benzyloxy)-4-bromophenyl]methanol.
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Step-by-Step Disposal Protocol
Follow these steps meticulously to ensure safe and compliant disposal.

Confirm Waste Segregation: The most critical step is correct categorization. This compound

must be disposed of in a container designated exclusively for Halogenated Organic Waste.

[1][3][4] Never mix it with non-halogenated organic waste (like acetone, hexanes, or ethyl

acetate) or aqueous waste.[2][4]

Select an Appropriate Container:

Choose a container made of chemically compatible material, such as a glass bottle or a

high-density polyethylene (HDPE) carboy.[15][17]

The container must be in good condition, free of cracks or damage, and equipped with a

tightly sealing screw-top cap to prevent leaks and vapor escape.[1][18]

Ensure Proper Labeling: Before adding any waste, the container must be correctly labeled.

[1] The label, often provided by your EHS department, must include:

The words "Hazardous Waste".[2]

The full, unabbreviated chemical name: "[2-(Benzyloxy)-4-bromophenyl]methanol". If
other halogenated compounds are present, list all constituents.[1]

The specific hazards associated with the contents (e.g., "Irritant," "Toxic").[2]

The accumulation start date, which is the date the first drop of waste is added to the

container.[19][20]

Transfer the Waste:

Wearing the correct PPE, carefully transfer the [2-(Benzyloxy)-4-bromophenyl]methanol
waste into the labeled container. If it is a solid, use a powder funnel. If dissolved in a

solvent, pour slowly to avoid splashing.

Perform this transfer in a chemical fume hood.[2]
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Do not overfill the container. A safe maximum is 80-90% of the container's volume to allow

for expansion.

Secure and Store the Container:

Tightly seal the cap on the waste container.[16]

Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory.[2][15]

The SAA should be a low-traffic area, and the container must be stored within a secondary

containment bin or tray to contain any potential leaks.[18][19]

Ensure the container is stored away from incompatible materials, particularly strong acids

and oxidizers.[3]

Arrange for Final Disposal:

Once the container is full or has been accumulating for the maximum time allowed by

regulations (often six months for academic labs), arrange for a pickup by your institution's

EHS department.[18][20]

Follow your institution's specific procedures for requesting a chemical waste collection.[5]

Emergency Procedures: Spill Management
In the event of a small, manageable spill of [2-(Benzyloxy)-4-bromophenyl]methanol:

Alert Personnel: Immediately notify others in the vicinity.

Isolate the Area: Secure the area and prevent unauthorized access.

Don PPE: If you are trained and it is safe to do so, don the appropriate PPE, including

gloves, goggles, and a lab coat.

Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or

a chemical absorbent pad.[21] Do not use combustible materials like paper towels.
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Collect Debris: Carefully sweep or scoop the absorbed material and place it into a heavy-

duty plastic bag or a designated solid waste container.[1]

Seal and Label: Seal the bag/container, and affix a "Hazardous Waste" label detailing the

contents (e.g., "[2-(Benzyloxy)-4-bromophenyl]methanol and vermiculite").

Decontaminate: Clean the spill area with soap and water.

Dispose: Dispose of the cleanup debris and any contaminated PPE as halogenated organic

waste. Request a waste pickup from EHS. For large or highly hazardous spills, evacuate the

area immediately and contact your institution's emergency response team.[1][2]

References
Daniels Health (2025).
Justrite (2018). How to Manage Chemical Waste Disposal in Academic Labs.
ACTenviro (n.d.). Proper Waste Disposal in Research Labs: Expert Guide to Safety and
Compliance.
Northwestern University (2023). Hazardous Waste Disposal Guide.
Ace Waste (n.d.).
Braun Research Group, University of Illinois (n.d.).
Temple University (n.d.).
AK Scientific, Inc. (n.d.).
University of Otago (n.d.). Laboratory chemical waste disposal guidelines.
ChemicalBook (2025).
Fisher Scientific (2025).
Washington State University (n.d.).
Pfaltz & Bauer (n.d.).
Cole-Parmer (n.d.).
Bucknell University (2016).
Sigma-Aldrich (2012).
Fisher Scientific (2011).
BLDpharm (n.d.). 1094474-98-2|[2-(Benzyloxy)-4-bromophenyl]methanol.
Biosynth (2020).
Ideal Response (2025). What is bromine and what are the safe disposal and recycling
methods?.
Fisher Scientific (2025).
PubChem (n.d.). 4-Bromobenzyl alcohol.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#comprehensive-disposal-protocol-for-2-benzyloxy-4-bromophenyl-methanol
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b1374753/docs?utm_src=pdf-body#comprehensive-disposal-protocol-for-2-benzyloxy-4-bromophenyl-methanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374753?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Disposal Protocol for [2-(Benzyloxy)-4-
bromophenyl]methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1374753/docs#comprehensive-disposal-protocol-for-
2-benzyloxy-4-bromophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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